Cas no 951919-87-2 (2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethan-1-amine)

2-{4-(3-Chlorophenyl)piperazin-1-ylsulfonyl}ethan-1-amine is a sulfonamide-based compound featuring a piperazine core substituted with a 3-chlorophenyl group. This structure imparts potential utility as an intermediate in pharmaceutical synthesis, particularly for targeting serotonin or dopamine receptors due to the piperazine moiety's affinity for such systems. The sulfonamide linker enhances metabolic stability, while the primary amine group offers a reactive site for further derivatization. Its well-defined molecular architecture allows for precise modifications, making it valuable in medicinal chemistry research. The compound's purity and stability under standard conditions ensure reliable performance in exploratory studies and drug development applications.
2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethan-1-amine structure
951919-87-2 structure
Product Name:2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethan-1-amine
CAS No:951919-87-2
MF:C12H18ClN3O2S
MW:303.808220386505
MDL:MFCD09907128
CID:5226933
PubChem ID:22692387
Update Time:2026-03-07

2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-((4-(3-Chlorophenyl)piperazin-1-yl)sulfonyl)ethanamine
    • 2-((4-(3-Chlorophenyl)piperazin-1-yl)sulfonyl)ethan-1-amine
    • 2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethan-1-amine
    • MDL: MFCD09907128
    • Inchi: 1S/C12H18ClN3O2S/c13-11-2-1-3-12(10-11)15-5-7-16(8-6-15)19(17,18)9-4-14/h1-3,10H,4-9,14H2
    • InChI Key: XJYLOXJZEKSNCD-UHFFFAOYSA-N
    • SMILES: C(N)CS(N1CCN(C2=CC=CC(Cl)=C2)CC1)(=O)=O

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Additional information on 2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethan-1-amine

Introduction to 2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethan-1-amine (CAS No. 951919-87-2)

2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethan-1-amine, with the CAS number 951919-87-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperazine derivatives and is characterized by its unique structural features, including a piperazine ring and a sulfonyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethan-1-amine can be represented as follows: C13H17ClN2O2S. The presence of the chlorophenyl group and the piperazine ring imparts specific pharmacological properties, making it a promising candidate for various therapeutic applications. Recent studies have explored its potential in treating neurological disorders, particularly those involving serotonin and dopamine pathways.

In the realm of medicinal chemistry, 2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethan-1-amine has been investigated for its ability to modulate neurotransmitter systems. Research has shown that this compound can act as a serotonin reuptake inhibitor (SRI) and a dopamine reuptake inhibitor (DRI), which are crucial mechanisms in the treatment of depression, anxiety, and other mood disorders. The dual action on both serotonin and dopamine pathways makes it a valuable candidate for developing novel antidepressants and anxiolytics.

Beyond its potential as a therapeutic agent, 2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethan-1-amine has also been studied for its effects on cellular signaling pathways. In vitro studies have demonstrated that this compound can influence the activity of various kinases and phosphatases, which are key regulators of cell proliferation and survival. These findings suggest that it may have applications in cancer research, particularly in modulating signaling pathways that are dysregulated in tumor cells.

The pharmacokinetic properties of 2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethan-1-amine have been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an oral medication. Additionally, its metabolic stability and low toxicity profile are advantageous for long-term use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethan-1-amine in treating various conditions. Early results from phase I trials have indicated that it is well-tolerated by patients, with minimal side effects reported. These findings are encouraging and support further investigation into its therapeutic potential.

In conclusion, 2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethan-1-amine (CAS No. 951919-87-2) is a promising compound with diverse applications in medicinal chemistry and pharmacology. Its unique structural features and pharmacological properties make it a valuable candidate for developing novel treatments for neurological disorders, mood disorders, and potentially cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug development.

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